Cas no 1011800-93-3 (3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene)

• Product Name: 3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
• CAS No: 1011800-93-3
• MF: C₂₁H₂₁BrS
• MW: 385.36044383049
• CID: 1131022
• PubChem ID: 50999168
• Update Time: 2025-04-20

3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
• CTK8E4135
• 3-[(4-Bromo-phenyl)-(2,5-dimethyl-phenyl)-methyl]-2,5-dimethyl-thiophene
• 3-((4-BROMOPHENYL)(2,5-DIMETHYLPHENYL)METHYL)-2,5-DIMETHYLTHIOPHENE
• 3-[(4-Bromophenyl)(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
• 3-((4-Bromophenyl)(2,5-dimethylphenyl)methyl) -2,5-dimethylthiophene
• DTXSID60679438
• AKOS025394059
• DB-314939
• 1011800-93-3

• MDL： MFCD11501228
• Inchi： 1S/C21H21BrS/c1-13-5-6-14(2)19(11-13)21(17-7-9-18(22)10-8-17)20-12-15(3)23-16(20)4/h5-12,21H,1-4H3
• InChI Key： FQMHNVDDPUYECI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=C(C)SC=1C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 384.05500
• Monoisotopic Mass: 384.05473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 6.92440